3-(2,5-Dimethoxy-benzylamino)-propan-1-ol

• IUPAC Name: 3-[(2,5-dimethoxyphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO3/c1-15-11-4-5-12(16-2)10(8-11)9-13-6-3-7-14/h4-5,8,13-14H,3,6-7,9H2,1-2H3
• InChI Key: KBQVIZVEXGGGGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNCCCO
• Molecular Formula: C12H19NO3
• DSSTOX Substance ID: DTXSID90365892
• Molecular Weight: 225.28 g/mol
• CAS RN: 40171-91-3

Description

“3-(2,5-Dimethoxy-benzylamino)-propan-1-ol” is a compound that belongs to the class of organic compounds known as pyrido[2,3-d]pyrimidines. These are compounds containing the pyrido[2,3-d]pyrimidine ring system, which is a pyridopyrimidine isomer with three ring nitrogen atoms at the 1-, 3-, and 8- position.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, 2,5-Dimethoxybenzylamine can react with ethyl bromoacetate to yield N-(2,5-dimethoxy)benzylglycine ethyl ester. Another method involves reacting an optically active α-amino acid and benzyl alcohols in the presence of an acid, under reduced pressure without substantially using a solvent, while distilling off water generated by the progress of the reaction.

Molecular Structure Analysis

The molecular structure of “3-(2,5-Dimethoxy-benzylamino)-propan-1-ol” can be represented by the SMILES string COc1ccc(OC)c(CN)c1. The molecular weight is approximately 167.21 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds, such as 2,5-Dimethoxybenzylamine, include a refractive index of 1.548 (lit.), a boiling point of 95 °C/0.2 mmHg (lit.), and a density of 1.11 g/mL at 25 °C (lit.).

Scientific Research Applications

Quantitative Analysis in Forensic Toxicology

. These substances are structurally similar to amphetamines and often have unknown hazardous profiles. In forensic toxicology, accurate quantification of such compounds in biological matrices is crucial for identifying drug abuse and poisoning cases.

Development of Analytical Methods

. These methods are essential for both clinical and law enforcement purposes to monitor the presence and concentration of designer drugs in various biological samples.

Organic Synthesis Methodology

Researchers utilize “3-(2,5-Dimethoxy-benzylamino)-propan-1-ol” in the study of organic synthesis methodology . .

Future Directions

The future directions for “3-(2,5-Dimethoxy-benzylamino)-propan-1-ol” and similar compounds could involve further exploration of their potential biological activities and applications. As our understanding of these compounds grows, they may find use in various fields such as medicinal chemistry.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2,4-dimethoxybenzylamine, have been used to investigate the reactivity of various substances .

Mode of Action

Based on its structural similarity to other compounds, it may act as a nucleophile, participating in reactions that lead to the synthesis of various substances .

Biochemical Pathways

Similar compounds have been used in the synthesis of a series of 2,4,5-trisubstituted oxazoles, via a tandem ugi/robinson-gabriel reaction sequence . This suggests that the compound could potentially influence pathways related to these reactions.

Pharmacokinetics

The pharmacokinetics of similar compounds suggest that they may be absorbed and distributed in the body, metabolized, and then excreted . The impact of these properties on the compound’s bioavailability is currently unknown.

Result of Action

Similar compounds have been used in the synthesis of various substances, suggesting that this compound may also have a role in synthesis reactions .